![molecular formula C20H23N3O3 B4080577 N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide](/img/structure/B4080577.png)
N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide
Overview
Description
N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide is a chemical compound that belongs to the class of N-phenylbenzamides. It is commonly referred to as EPPB and has been the subject of extensive scientific research due to its potential applications in various fields. In
Mechanism of Action
The mechanism of action of N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide involves the inhibition of the protein kinase CK2. CK2 is a serine/threonine protein kinase that plays a crucial role in the regulation of various cellular processes such as cell growth, proliferation, and survival. The inhibition of CK2 by EPPB has been shown to induce apoptosis and cell cycle arrest in cancer cells, improve cognitive function and memory in animal models of neurodegenerative diseases, and regulate the activity of various signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In cancer research, EPPB has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In neuroscience, EPPB has been shown to improve cognitive function and memory by regulating the activity of neuronal signaling pathways. The overall effect of EPPB is the inhibition of the protein kinase CK2, which plays a crucial role in the regulation of various cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments include its specificity for the protein kinase CK2, its ability to inhibit the activity of CK2 in a dose-dependent manner, and its potential applications in various fields such as neuroscience, cancer research, and drug discovery.
The limitations of using EPPB in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide. These include:
1. Further studies on the mechanism of action of EPPB and its potential side effects.
2. Development of EPPB derivatives with improved potency and selectivity for the protein kinase CK2.
3. Evaluation of the potential of EPPB as a therapeutic agent for the treatment of neurodegenerative diseases and cancer.
4. Investigation of the role of CK2 in various biological processes and its potential as a therapeutic target for the development of new drugs.
5. Exploration of the potential of EPPB as a tool compound for the study of protein kinases and their role in various cellular processes.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in various fields. Its ability to inhibit the protein kinase CK2 has made it a valuable tool for understanding the role of this protein kinase in various biological processes. Further research is needed to fully understand its mechanism of action and potential applications as a therapeutic agent.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-3-nitro-4-(1-pyrrolidinyl)benzamide has been extensively studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, EPPB has been shown to inhibit the activity of the protein kinase CK2, which plays a crucial role in the regulation of neuronal signaling and synaptic plasticity. This inhibition has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In cancer research, EPPB has been shown to inhibit the growth and proliferation of cancer cells by targeting the protein kinase CK2, which is overexpressed in many types of cancer. This inhibition has been shown to induce apoptosis and cell cycle arrest in cancer cells, making it a promising candidate for the development of anticancer drugs.
In drug discovery, EPPB has been used as a tool compound to study the structure and function of protein kinases, which are important targets for the development of new drugs. Its ability to inhibit the activity of CK2 has made it a valuable tool for understanding the role of this protein kinase in various biological processes.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-3-nitro-4-pyrrolidin-1-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3/c1-3-15-8-6-7-14(2)19(15)21-20(24)16-9-10-17(18(13-16)23(25)26)22-11-4-5-12-22/h6-10,13H,3-5,11-12H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMWULQLBNNASQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.